Cas no 1170972-54-9 (3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride)

• Product Name: 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride
• CAS No: 1170972-54-9
• MF: C₁₄H₂₅Cl₃N₄
• MW: 355.734100103378
• CID: 5055884
• Update Time: 2026-02-28

3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazin-1-yl)propanimidamide trihydrochloride
• 3-(4-Benzyl-piperazin-1-yl)-propionamidine trihydrochloride
• NE46060
• Z1184858181
• 3-(4-benzylpiperazin-1-yl)propanimidamide;trihydrochloride
• 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride

• Inchi： 1S/C14H22N4.3ClH/c15-14(16)6-7-17-8-10-18(11-9-17)12-13-4-2-1-3-5-13;;;/h1-5H,6-12H2,(H3,15,16);3*1H
• InChI Key： WRZRZBZRJSQTIC-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CCC(=N)N)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 56.4

Additional information on 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride

Comprehensive Overview of 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride (CAS No. 1170972-54-9)

3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride (CAS No. 1170972-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzylpiperazine core and propanamidine functional group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for studying enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity research chemicals like 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's unique structure allows it to interact with specific biological targets, making it valuable for in vitro and in vivo studies. Its trihydrochloride form ensures enhanced solubility, a critical factor for experimental reproducibility in aqueous environments.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(4-benzylpiperazin-1-yl)propanamidine in drug development?" Current research suggests its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and oncological research. Additionally, its amidine group contributes to its ability to form stable interactions with nucleic acids, opening doors for antiviral and antiparasitic studies.

The synthesis and characterization of 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride require stringent quality control measures, as impurities can significantly impact experimental outcomes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with the growing emphasis on reproducible research and data transparency in the scientific community.

Another trending topic tied to this compound is its stability under various storage conditions. Researchers often search for "optimal storage conditions for 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride" to ensure long-term usability. Recommendations typically include storage in a cool, dry environment, protected from light and moisture, to prevent degradation. This aligns with broader discussions about chemical shelf life and laboratory best practices.

From a commercial perspective, 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride is often supplied by specialty chemical manufacturers catering to academic and industrial research labs. The compound's niche applications mean it is typically available in small quantities, with pricing influenced by synthesis complexity and market demand. This reflects the broader trend of custom synthesis services gaining traction in the research sector.

In summary, 3-(4-benzylpiperazin-1-yl)propanamidine;trihydrochloride (CAS No. 1170972-54-9) represents a versatile tool for modern scientific inquiry. Its relevance to drug discovery, molecular biology, and biochemical assays ensures its continued prominence in research pipelines. As the scientific community prioritizes translational research, compounds like this will remain at the forefront of innovation.